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Compound of Interest

Compound Name: Antileishmanial agent-10

Cat. No.: B12408114 Get Quote

Application Notes and Protocols: AL-10 for
Visceral Leishmaniasis
Product Name: Antileishmanial Agent-10 (AL-10)

Application: For research use only. A novel investigational compound for the treatment of

visceral leishmaniasis caused by Leishmania donovani.

Introduction
Visceral leishmaniasis (VL), also known as kala-azar, is a severe systemic disease caused by

protozoan parasites of the Leishmania donovani complex. The Syrian golden hamster

(Mesocricetus auratus) is the most suitable experimental model for VL, as the

clinicopathological features of the disease in hamsters closely mimic human VL, including

progressive parasite burden in the spleen and liver, hepatosplenomegaly, and cachexia.[1][2][3]

[4] Antileishmanial Agent-10 (AL-10) is a synthetic small molecule with potent in vitro activity

against L. donovani amastigotes. These application notes provide detailed protocols for

evaluating the in vivo efficacy of AL-10 in the hamster model of VL and summarize the

expected quantitative outcomes.

Hypothetical Mechanism of Action
AL-10 is hypothesized to induce apoptosis-like cell death in Leishmania parasites by targeting

the parasite's unique mitochondrial machinery. It is believed to disrupt the mitochondrial
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membrane potential, leading to the release of pro-apoptotic factors into the cytoplasm. This

cascade is thought to activate parasite-specific caspases, ultimately resulting in programmed

cell death. This mechanism is distinct from host cell mitochondrial function, suggesting a

favorable therapeutic window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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